5-ethyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-2-sulfonamide

Specification

• CAS No.: 941890-80-8
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.45
• IUPAC Name: 5-ethyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-2-sulfonamide
• Standard InChI: InChI=1S/C16H18N2O3S2/c1-2-14-9-10-16(22-14)23(20,21)17-12-5-7-13(8-6-12)18-11-3-4-15(18)19/h5-10,17H,2-4,11H2,1H3
• Standard InChI Key: MXJUHGUCOBFTJO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CC=C(C=C2)N3CCCC3=O

Introduction

5-ethyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-2-sulfonamide is a complex organic compound belonging to the sulfonamide class. Sulfonamides are known for their diverse biological activities, particularly in medicinal chemistry, where they often serve as pharmacological agents. This compound exhibits potential therapeutic applications, particularly in anti-neoplastic therapies, due to its structural characteristics that allow for interaction with various biological targets.

Key Features:

• Chemical Name: 5-ethyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-2-sulfonamide

• CAS Number: 941890-80-8

• Molecular Formula: C16H18N2O3S2

• Molecular Weight: Not specified in the search results, but typically calculated based on the molecular formula.

Synthesis Steps:

• Starting Materials: Thiophene derivatives and appropriate sulfonamide precursors.

• Reaction Conditions: Specific solvents, catalysts, and temperature control.

• Purification: HPLC and NMR for purity and structure confirmation.

Biological Activity and Potential Applications

Sulfonamides, including 5-ethyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-2-sulfonamide, are known for their broad spectrum of biological activities. These compounds can act as inhibitors of specific enzymes or receptors relevant to cancer cell proliferation. Research indicates that similar structures exhibit cytotoxicity against various cancer cell lines, suggesting potential anti-cancer properties.

Potential Applications:

• Anti-cancer Therapies: Due to its structural characteristics, it may interact with biological targets relevant to cancer.

• Pharmacological Research: Further studies are needed to understand its biological mechanisms and therapeutic potential.

Comparative Analysis with Similar Compounds

Compound	Molecular Formula	Biological Activity
5-ethyl-N-[4-(2-oxopyrrolidin-1-yl)phenyl]thiophene-2-sulfonamide	C16H18N2O3S2	Potential anti-cancer properties
5-chloro-N-[1-(2-{[2-fluoro-4-(2-oxopyridin-1(2H)-yl)phenyl]amino}-2-oxoethyl)-1H-1,2,4-triazol-3-yl]thiophene-2-carboxamide	C20H14ClFN6O3S	Not specified in the search results
Sulfonamide Hybrids (e.g., 4a-f)	Varies	Antibacterial activity, overcoming sulfonamide resistance